(2-Fluoro-5-methyl-pyridin-3-yl)sulfur pentafluoride

• Molecular Formula: C6H5F6NS
• Molecular Weight: 237.17 g/mol
• IUPAC Name: pentafluoro-(2-fluoro-5-methylpyridin-3-yl)-λ6-sulfane
• InChI: InChI=1S/C6H5F6NS/c1-4-2-5(6(7)13-3-4)14(8,9,10,11)12/h2-3H,1H3
• InChI Key: ZERJLHOYPDASMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)F)S(F)(F)(F)(F)F

Description

(2-Fluoro-5-methyl-pyridin-3-yl)sulfur pentafluoride is a fluorinated compound with a unique pyridine-based structure. It has a molecular weight of 237.17 g/mol and is known for its high purity (95%) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of fluorinated pyridines, including (2-Fluoro-5-methyl-pyridin-3-yl)sulfur pentafluoride, involves several methods. One common approach is the nucleophilic aromatic substitution reaction, where a nitro group is replaced by a fluoride anion . This method typically requires specific reagents and conditions to achieve high yields and purity.

Industrial Production Methods

Industrial production of fluorinated pyridines often involves the use of advanced fluorination technology and effective fluorinating reagents . The process is designed to ensure high availability of fluorinated synthetic blocks, which are essential for the large-scale production of these compounds .

Chemical Reactions Analysis

Types of Reactions

(2-Fluoro-5-methyl-pyridin-3-yl)sulfur pentafluoride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The conditions for these reactions vary depending on the desired outcome and the specific reagents used .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, substitution reactions can lead to the formation of various fluorinated derivatives .

Scientific Research Applications

(2-Fluoro-5-methyl-pyridin-3-yl)sulfur pentafluoride has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.

Medicine: Development of pharmaceuticals with improved properties.

Industry: Used in the production of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of (2-Fluoro-5-methyl-pyridin-3-yl)sulfur pentafluoride involves its interaction with specific molecular targets and pathways. The compound’s fluorinated structure allows it to interact with various biological molecules, potentially leading to therapeutic effects . The exact molecular targets and pathways involved are still under investigation, but they may include key signaling pathways and enzymes .

Comparison with Similar Compounds

Similar Compounds

2-Fluoropyridine: A simpler fluorinated pyridine with similar properties.

5-Methyl-2-fluoropyridine: Another fluorinated pyridine with a methyl group at a different position.

Pentafluoropyridine: A fully fluorinated pyridine with different reactivity and applications.

Uniqueness

(2-Fluoro-5-methyl-pyridin-3-yl)sulfur pentafluoride stands out due to its unique combination of a fluorinated pyridine ring and a sulfur pentafluoride group. This structure provides distinct chemical and physical properties, making it valuable for specific applications in pharmaceuticals and agrochemicals .